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Compound of Interest

Compound Name: Phoslactomycin C

Cat. No.: B045148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, structure
elucidation, and biological activity of Phoslactomycin C, a potent antifungal agent. The
document details the experimental protocols and quantitative data derived from seminal
research, offering a valuable resource for those involved in natural product discovery and
development.

Discovery of Phoslactomycin C

Phoslactomycin C is a member of the phoslactomycin family of natural products, a series of
phosphate ester antifungal antibiotics. It was first isolated from the culture broth of a soil
actinomycete, strain SC-273. Through morphological, cultural, and physiological studies, this
strain was identified as Streptomyces nigrescens.[1][2] The discovery was the result of a
screening program for novel antifungal agents.

Experimental Protocols

The following sections detail the methodologies employed in the fermentation, isolation, and
purification of Phoslactomycin C.

Fermentation of Streptomyces nigrescens SC-273

The production of Phoslactomycin C was achieved through submerged fermentation of
Streptomyces nigrescens SC-273.
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e Producing Organism:Streptomyces nigrescens SC-273

e Seed Culture Medium:

o Glucose: 1.0%

o Soluble Starch: 1.0%

o Yeast Extract: 0.5%

o Meat Extract: 0.5%

o Polypeptone: 0.5%

o NaCl: 0.2%

o (pH adjusted to 7.2 before sterilization)

¢ Production Medium:

Soluble Starch: 4.0%

[¢]

Glucose: 1.0%

[¢]

o

Soybean Meal: 2.0%

Yeast Extract: 0.2%

o

CaCO0s: 0.2%

[¢]

[¢]

(pH adjusted to 7.2 before sterilization)

e Fermentation Conditions:

o Aloopful of spores from a slant culture was inoculated into a 100-ml Erlenmeyer flask
containing 20 ml of the seed medium.

o The seed culture was incubated at 28°C for 48 hours on a rotary shaker.
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o For large-scale fermentation, 1 liter of the seed culture was transferred to a 200-liter
stainless steel fermentor containing 100 liters of the production medium.

o The fermentation was carried out at 28°C for 96 hours with aeration (100 liters/minute) and
agitation (200 rpm).

Isolation and Purification of Phoslactomycin C

Phoslactomycin C was isolated from the culture broth through a multi-step purification
process.

o Extraction: The culture broth (100 liters) was filtered, and the filtrate was adjusted to pH 4.0.
The active components were then extracted with n-butanol. The butanol layer was
concentrated in vacuo to yield a crude extract.

o Adsorption Chromatography: The crude extract was subjected to column chromatography on
Diaion HP-20. The column was washed with water and eluted with methanol. The active
fractions were collected and concentrated.

e Gel Filtration Chromatography: The methanol extract was further purified by gel filtration on a
Sephadex LH-20 column, eluting with methanol.

o Preparative High-Performance Liquid Chromatography (HPLC): The final purification was
achieved by preparative reverse-phase HPLC on a C18 column with a mobile phase of
acetonitrile-water. This step successfully separated the different phoslactomycin analogues,
yielding pure Phoslactomycin C.

Structure Elucidation and Physicochemical
Properties

The structure of Phoslactomycin C was determined using a combination of spectroscopic
methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
[1] Phoslactomycins A to F are characterized by the presence of an a,3-unsaturated &-lactone,
a phosphate ester, a conjugated diene, and a cyclohexane ring. The structural differences
between the analogues are due to substituents on the cyclohexane ring.[1]

Table 1: Physicochemical Properties of Phoslactomycin C
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Property Value
Molecular Formula C2sH3s09PNa
Molecular Weight 536

Appearance

White powder

Solubility

Soluble in methanol, ethanol, DMSO; Sparingly

soluble in water

UV Amax (MeOH)

237 nm

Optical Rotation

+85° (¢ 1.0, MeOH)

Biological Activity and Mechanism of Action

Phoslactomycin C exhibits significant antifungal activity, particularly against phytopathogenic
fungi.[2] The phoslactomycin family of compounds are known to be potent and selective
inhibitors of protein serine/threonine phosphatase 2A (PP2A).[3] Inhibition of PP2A disrupts
cellular signaling pathways that are crucial for cell growth and division.

Table 2: Antifungal Activity of Phoslactomycin C (MIC, pg/ml)

Fungal Species

MIC (pg/ml)

Pyricularia oryzae

12.5

Botrytis cinerea

3.1

Alternaria kikuchiana

1.6

Aspergillus niger

>100

Candida albicans

>100

Visualizations

Experimental Workflow for Discovery and Isolation
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Caption: Workflow for the discovery and isolation of Phoslactomycin C.
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Phoslactomycin C Inhibition of PP2A Signaling Pathway
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Caption: Inhibition of the PP2A signaling pathway by Phoslactomycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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